6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-4-quinolinecarboxamide
Overview
Description
6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-4-quinolinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the quinolinecarboxamide family and has a unique structure that makes it a promising candidate for drug discovery.
Mechanism of Action
The mechanism of action of 6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-4-quinolinecarboxamide is not fully understood. However, studies have suggested that this compound may exert its effects by inhibiting specific enzymes or proteins involved in cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-4-quinolinecarboxamide can induce cell death in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. However, the specific biochemical and physiological effects of this compound are still being investigated.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-4-quinolinecarboxamide in lab experiments is its unique structure, which makes it a potential candidate for drug discovery. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to predict its effects in different experimental settings.
Future Directions
There are several future directions for research on 6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-4-quinolinecarboxamide. One direction is to investigate the potential therapeutic applications of this compound in different disease models, including cancer, infectious diseases, and inflammatory disorders. Another direction is to elucidate the mechanism of action of this compound and identify its molecular targets. Additionally, future research could focus on optimizing the synthesis of this compound and exploring its structure-activity relationships.
Scientific Research Applications
The unique structure of 6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-4-quinolinecarboxamide makes it a potential candidate for drug discovery. Several studies have investigated the potential therapeutic applications of this compound, including its use as an anticancer agent, an antimicrobial agent, and an anti-inflammatory agent.
properties
IUPAC Name |
6-bromo-2-(3,4-dimethylphenyl)-N-(5-methyl-1,2-oxazol-3-yl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18BrN3O2/c1-12-4-5-15(8-13(12)2)20-11-18(17-10-16(23)6-7-19(17)24-20)22(27)25-21-9-14(3)28-26-21/h4-11H,1-3H3,(H,25,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKFGGHIPPPDTKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NC4=NOC(=C4)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.